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Compound of Interest

Compound Name: Cnidioside B methyl ester

Cat. No.: B599613 Get Quote

Cnidioside B Methyl Ester: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on Cnidioside
B methyl ester, a natural product of interest in phytochemical research. While comprehensive

biological data and detailed experimental protocols remain limited in publicly accessible

literature, this document consolidates the existing physiochemical properties to serve as a

foundational resource.

Core Compound Identification
A crucial first step in any research endeavor is the accurate identification of the compound of

interest. Cnidioside B methyl ester is identified by the following key parameters:
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Identifier Value Source(s)

CAS Number 158500-59-5 [1][2][3][4][5]

Molecular Formula C₁₉H₂₄O₁₀ [1][3]

Molecular Weight Approximately 412.39 g/mol [1][3][5]

Synonyms

6-(β-D-glucopyranosyloxy)-7-

methoxy-5-

benzofuranpropanoic acid,

methyl ester; methyl 3-(7-

methoxy-6-

{[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxy}-1-benzofuran-5-

yl)propanoate

Biological Activity and Therapeutic Potential
Currently, there is a significant gap in the scientific literature regarding the specific biological

activities and signaling pathways of Cnidioside B methyl ester. While it is classified as a

glucoside compound isolated from plants such as Ammi majus L., detailed studies elucidating

its pharmacological effects, mechanism of action, and therapeutic potential are not readily

available.[2]

Further research is required to explore potential activities, which might be inferred from related

compounds or plant extracts, including but not limited to anti-inflammatory, antioxidant, or

antimicrobial properties.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Cnidioside B methyl ester are not extensively documented in the reviewed literature.

Researchers seeking to work with this compound may need to develop methodologies based

on general principles of natural product chemistry and pharmacology.
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A generalized workflow for the isolation and characterization of a natural product like

Cnidioside B methyl ester is presented below. This is a hypothetical workflow and would

require optimization for this specific compound.
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Extraction & Fractionation Isolation Structure Elucidation Biological Evaluation

Plant Material
(e.g., Ammi majus)

Solvent Extraction
(e.g., Methanol/Ethanol) Crude Extract Solvent Partitioning

(e.g., Hexane, EtOAc, BuOH) Fractions Column Chromatography
(Silica Gel, ODS) Preparative HPLC Pure Cnidioside B

Methyl Ester
Spectroscopic Analysis

(NMR, MS) Structure Confirmation In Vitro / In Vivo Assays Biological Activity Data

Cnidioside B Methyl Ester

Target Cell Line
(e.g., Cancer, Immune cells)

Treatment

Cell Surface Receptor

Interaction?

Kinase Cascade
(e.g., MAPK, PI3K/Akt)

Activation/Inhibition

Transcription Factor
(e.g., NF-κB, AP-1)

Activation/Inhibition

Target Gene Expression

Regulation

Cellular Response
(e.g., Apoptosis, Inflammation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b599613?utm_src=pdf-body-img
https://www.benchchem.com/product/b599613?utm_src=pdf-custom-synthesis
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/45359747
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005784/
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://www.researchgate.net/figure/Bioactive-compound-and-their-biological-activity_tbl4_353443319
https://pmc.ncbi.nlm.nih.gov/articles/PMC9527340/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9527340/
https://www.benchchem.com/product/b599613#cnidioside-b-methyl-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b599613#cnidioside-b-methyl-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b599613#cnidioside-b-methyl-ester-cas-number-and-molecular-weight
https://www.benchchem.com/product/b599613#cnidioside-b-methyl-ester-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b599613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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